Ethyl 4-Hydroxy-2-methyl-2H-1,2-benzothiazine-3-carboxylate 1,1-Dioxide(Piroxicam Impurity K)
Ethyl 4-Hydroxy-2-methyl-2H-1,2-benzothiazine-3-carboxylate 1,1-Dioxide(Piroxicam Impurity K)
Brand Name:
Vulcanchem
CAS No.:
24683-26-9
VCID:
VC0019339
InChI:
InChI=1S/C12H13NO5S/c1-3-18-12(15)10-11(14)8-6-4-5-7-9(8)19(16,17)13(10)2/h4-7,14H,3H2,1-2H3
SMILES:
CCOC(=O)C1=C(C2=CC=CC=C2S(=O)(=O)N1C)O
Molecular Formula:
C12H13NO5S
Molecular Weight:
283.298
Ethyl 4-Hydroxy-2-methyl-2H-1,2-benzothiazine-3-carboxylate 1,1-Dioxide(Piroxicam Impurity K)
CAS No.: 24683-26-9
Reference Standards
VCID: VC0019339
Molecular Formula: C12H13NO5S
Molecular Weight: 283.298
| CAS No. | 24683-26-9 |
|---|---|
| Product Name | Ethyl 4-Hydroxy-2-methyl-2H-1,2-benzothiazine-3-carboxylate 1,1-Dioxide(Piroxicam Impurity K) |
| Molecular Formula | C12H13NO5S |
| Molecular Weight | 283.298 |
| IUPAC Name | ethyl 4-hydroxy-2-methyl-1,1-dioxo-1λ6,2-benzothiazine-3-carboxylate |
| Standard InChI | InChI=1S/C12H13NO5S/c1-3-18-12(15)10-11(14)8-6-4-5-7-9(8)19(16,17)13(10)2/h4-7,14H,3H2,1-2H3 |
| Standard InChIKey | QWTNANUGXZEPFQ-UHFFFAOYSA-N |
| SMILES | CCOC(=O)C1=C(C2=CC=CC=C2S(=O)(=O)N1C)O |
| Synonyms | 4-Hydroxy-2-methyl-2H-1,2-benzothiazine-3-carboxylic Acid Ethyl Ester 1,1-Dioxide; Piroxicam Impurity K; USP Meloxicam Related Compound A; |
| PubChem Compound | 54679348 |
| Last Modified | Nov 11 2021 |
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